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Compound of Interest

Compound Name: 5-Aminobenzo[d]oxazol-2(3H)-one

Cat. No.: B085611 Get Quote

In-Depth Technical Guide: 5-
Aminobenzo[d]oxazol-2(3H)-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties of 5-
Aminobenzo[d]oxazol-2(3H)-one, a key building block in medicinal chemistry and drug

discovery.

Chemical Structure and Nomenclature
The foundational aspects of any chemical entity are its structure and systematic name. These

identifiers are crucial for unambiguous communication in research and development.

IUPAC Name
The formal International Union of Pure and Applied Chemistry (IUPAC) name for this compound

is 5-amino-1,3-benzoxazol-2(3H)-one.[1]

Chemical Structure
The molecular structure of 5-Aminobenzo[d]oxazol-2(3H)-one consists of a fused bicyclic

system, where a benzene ring is fused to an oxazolone ring. An amine group is substituted at

the 5-position of the benzoxazole core.
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Figure 1: Chemical structure of 5-Aminobenzo[d]oxazol-2(3H)-one.

Physicochemical Properties and Identifiers
A summary of the key properties and identifiers for 5-Aminobenzo[d]oxazol-2(3H)-one is

provided below for easy reference.

Property Value Source

Molecular Formula C7H6N2O2 [1][2]

Molecular Weight 150.13 g/mol [1][2]

CAS Number 14733-77-8 [1][2]

SMILES NC1=CC=C2OC(=O)NC2=C1 [2]

Synonyms
In literature and commercial catalogs, 5-Aminobenzo[d]oxazol-2(3H)-one may be referred to

by several alternative names.[1] Recognizing these synonyms is essential for comprehensive

literature searches.

5-amino-1,3-benzoxazol-2(3H)-one[1]

5-Amino-2(3H)-benzoxazolone[1][3]

5-Amino-2-benzoxazolinone[1]

2(3H)-Benzoxazolone, 5-amino-[1]

5-amino-3H-benzooxazol-2-one[1]

This guide will be expanded with experimental protocols, quantitative data, and signaling

pathway diagrams as more information becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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